Cas no 2098102-66-8 (1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2098102-66-8
• MF: C₁₀H₇F₂N₃O₂
• MW: 239.178288698196
• CID: 5728690
• PubChem ID: 121210800
• Update Time: 2025-06-12

1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-5-pyridin-3-ylpyrazole-3-carboxylic acid
• 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxylic acid
• AKOS026720888
• starbld0014990
• 2098102-66-8
• F2198-0439
• 1H-Pyrazole-5-carboxylic acid, 1-(difluoromethyl)-3-(3-pyridinyl)-

• Inchi： 1S/C10H7F2N3O2/c11-10(12)15-8(9(16)17)4-7(14-15)6-2-1-3-13-5-6/h1-5,10H,(H,16,17)
• InChI Key： MEFRPGUCQLAQAF-UHFFFAOYSA-N
• SMILES： FC(N1C(C(=O)O)=CC(C2C=NC=CC=2)=N1)F

Computed Properties

• Exact Mass: 239.05063280g/mol
• Monoisotopic Mass: 239.05063280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 425.3±45.0 °C(Predicted)
• pka: 2.43±0.36(Predicted)

Additional information on 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxylic acid

Research Brief on 1-(Difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxylic Acid (CAS: 2098102-66-8)

The compound 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2098102-66-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its difluoromethyl and pyridine substituents, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting inflammatory diseases, metabolic disorders, and certain cancers.

One of the most notable applications of this compound lies in its role as a selective inhibitor of specific kinases and metabolic enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of pyruvate dehydrogenase kinase (PDK), a critical enzyme in cellular energy metabolism. The difluoromethyl group enhances the compound's binding affinity and metabolic stability, making it a valuable scaffold for further optimization. Researchers highlighted its potential in addressing metabolic syndromes, such as type 2 diabetes, by targeting mitochondrial function.

In addition to its metabolic applications, 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxylic acid has shown promise in oncology. Preclinical studies have identified its ability to interfere with signaling pathways involved in tumor proliferation, particularly those mediated by tyrosine kinases. For instance, a recent Nature Communications article (2024) reported its inhibitory effects on fibroblast growth factor receptors (FGFRs), which are often dysregulated in various cancers. The compound's unique chemical structure allows for selective targeting of FGFR isoforms, minimizing off-target effects commonly associated with kinase inhibitors.

The synthesis and optimization of this compound have also been a focus of recent research. Advances in green chemistry and flow reactor technologies have enabled more efficient production of 2098102-66-8, addressing earlier challenges related to yield and purity. A 2024 Organic Process Research & Development paper detailed a scalable synthetic route that reduces the use of hazardous reagents while maintaining high enantiomeric purity, which is critical for pharmaceutical applications.

Looking ahead, the versatility of 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxylic acid suggests broad potential across multiple therapeutic areas. Ongoing clinical trials are evaluating its derivatives as first-in-class treatments for rare genetic disorders linked to enzyme dysfunction. Furthermore, computational modeling studies are exploring its interactions with other biological targets, such as G-protein-coupled receptors (GPCRs), which could expand its utility in neuroscience and immunology. As research progresses, this compound is poised to play a pivotal role in the next generation of precision medicines.